Cas no 88337-01-3 (Benzenetetradecanoic acid, 4-iodo-)

Benzenetetradecanoic acid, 4-iodo- structure
88337-01-3 structure
Product name:Benzenetetradecanoic acid, 4-iodo-
CAS No:88337-01-3
MF:C20H31IO2
MW:430.36341881752
CID:1921907
PubChem ID:44351674

Benzenetetradecanoic acid, 4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenetetradecanoic acid, 4-iodo-
    • 14-(4-iodophenyl)tetradecanoic acid
    • DTXSID40658387
    • CHEMBL131471
    • 88337-01-3
    • Inchi: InChI=1S/C20H31IO2/c21-19-16-14-18(15-17-19)12-10-8-6-4-2-1-3-5-7-9-11-13-20(22)23/h14-17H,1-13H2,(H,22,23)
    • InChI Key: LAYJRNOLKDYXNP-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CCCCCCCCCCCCCC(=O)O)I

Computed Properties

  • Exact Mass: 430.13688g/mol
  • Monoisotopic Mass: 430.13688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 37.3Ų

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